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Compound of Interest

Compound Name: 4-Iodobenzoyl chloride

Cat. No.: B154574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Iodobenzoyl chloride, a pivotal

reagent in organic synthesis, particularly within the pharmaceutical and materials science

sectors. This document outlines its chemical and physical properties, safety and handling

protocols, and its applications in synthetic chemistry, supported by a detailed experimental

protocol for a key reaction.

Core Properties and Data
4-Iodobenzoyl chloride is a solid, moisture-sensitive compound valued for its utility as a

building block in complex molecular architectures.[1] Its reactivity is dominated by the acyl

chloride group, a versatile functional group for acylation reactions, and the iodine substituent,

which allows for participation in cross-coupling reactions.

Quantitative Data Summary
The key quantitative data for 4-Iodobenzoyl chloride are summarized in the table below for

easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₇H₄ClIO [1][2][3][4][5][6]

Molecular Weight 266.46 g/mol [2][3][4][5][7]

CAS Number 1711-02-0 [1][2][4][6][7]

Melting Point 62-66 °C [2][3][7][8]

Boiling Point 120-121 °C at 1 mmHg [3][7][8]

Density 1.9 ± 0.1 g/cm³ [2]

Flash Point >110°C [1]

Solubility
Soluble in toluene and

benzene
[1][3][8]

Synthesis and Reactions
4-Iodobenzoyl chloride is commonly synthesized from its corresponding carboxylic acid, 4-

iodobenzoic acid, through reaction with a chlorinating agent such as thionyl chloride or oxalyl

chloride.
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Caption: Synthesis of 4-Iodobenzoyl chloride from 4-Iodobenzoic acid.

The primary utility of 4-iodobenzoyl chloride in synthetic chemistry is as an acylating agent. It

readily reacts with nucleophiles such as amines to form amides, a reaction often referred to as

the Schotten-Baumann reaction.[8] This reaction is fundamental in the synthesis of a wide

range of pharmaceutical compounds.
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Applications in Research and Drug Development
4-Iodobenzoyl chloride is a versatile intermediate with several notable applications:

Pharmaceutical Synthesis: It is a key reagent in the preparation of N-(1-benzylpyrrolidin-3-

yl)arylbenzamides, which are being investigated as potential human dopamine D4

antagonists.[8]

Polymer Modification: It has been used to modify poly(allylamine) to render the polymer X-

ray visible, which has applications in the development of radiopaque biomaterials.

Supramolecular Chemistry: It is used in the synthesis ofrotaxane monomers, which are

precursors for the production of polyrotaxanes.[8]

Heterocyclic Chemistry: It is employed in the palladium-catalyzed synthesis of pyrroles from

imines and acetylenes.[8]

Experimental Protocols
The following is a representative experimental protocol for the synthesis of an N-substituted-4-

iodobenzamide from 4-iodobenzoyl chloride and a primary amine, based on the Schotten-

Baumann reaction.

Synthesis of N-Aryl-4-iodobenzamide
Materials:

4-Iodobenzoyl chloride (1.0 equivalent)

Primary amine (e.g., aniline) (1.0 equivalent)

Triethylamine (1.1 equivalents)

Dichloromethane (DCM), anhydrous

Deionized water

Saturated sodium bicarbonate solution
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Brine

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the

primary amine (1.0 equivalent) and triethylamine (1.1 equivalents) in anhydrous

dichloromethane.

Cool the solution to 0 °C using an ice bath.

In a separate flask, dissolve 4-iodobenzoyl chloride (1.0 equivalent) in a minimal amount of

anhydrous dichloromethane.

Add the 4-iodobenzoyl chloride solution dropwise to the cooled amine solution over a

period of 15-20 minutes with continuous stirring.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and continue stirring for 2-4 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding deionized water.

Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M

HCl, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure to yield the crude product.

The crude N-aryl-4-iodobenzamide can be further purified by recrystallization or column

chromatography.
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Caption: Experimental workflow for the synthesis of N-Aryl-4-iodobenzamide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b154574?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
4-Iodobenzoyl chloride is classified as a corrosive substance and causes severe skin burns

and eye damage.[6][7] It may also cause respiratory irritation.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[7]

Hand Protection: Wear suitable chemical-resistant gloves.[7]

Respiratory Protection: Use a full-face particle respirator or a respirator with appropriate

cartridges.[7]

Skin and Body Protection: Wear appropriate protective clothing.

Handling and Storage:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid formation of dust and aerosols.

Keep containers tightly closed in a dry, cool, and well-ventilated place.

It is sensitive to moisture.[1]

Incompatible with strong bases.

First Aid Measures:

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Seek immediate medical attention.
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In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154574?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

